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Compound of Interest

Compound Name: 1,3-Dioxolane-2,2-diethanol

Cat. No.: B1296863

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
1,3-Dioxolane-2,2-diethanol and its structurally related compounds. Due to the limited
availability of a specific Safety Data Sheet (SDS) for 1,3-Dioxolane-2,2-diethanol (CAS No.
5694-95-1), this guide incorporates data from the parent compound, 1,3-Dioxolane, and the
closely related substance, Glycerol Formal. It is imperative to handle this chemical with caution
and to supplement this information with internal safety assessments.

Introduction

1,3-Dioxolane-2,2-diethanol is a versatile chemical intermediate utilized in various research
and development applications, including pharmaceutical formulations and polymer chemistry.[1]
Its unique structure, featuring a dioxolane ring with two ethanol substituents, imparts specific
solubility and reactivity characteristics. This guide provides a comprehensive overview of the
known safety and handling protocols to ensure its responsible use in a laboratory setting.

Hazard Identification and Classification

While a specific GHS classification for 1,3-Dioxolane-2,2-diethanol is not readily available, an
assessment of its structural analogs suggests the following potential hazards:

o Eye Irritation: Based on data for 1,3-Dioxolane and Glycerol Formal, this compound is
expected to cause serious eye irritation.[2][3]
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» Reproductive Toxicity: Both 1,3-Dioxolane and Glycerol Formal are suspected of damaging

fertility or the unborn child.[1][2] Therefore, 1,3-Dioxolane-2,2-diethanol should be treated

as a potential reproductive toxin.

o Flammability: The parent compound, 1,3-Dioxolane, is a highly flammable liquid and vapor.

[2][3] While the diethanol substitution may raise the flash point, 1,3-Dioxolane-2,2-diethanol

should be handled as a potentially combustible liquid.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,3-Dioxolane-2,2-diethanol and

its parent compound, 1,3-Dioxolane, is presented below.

1,3-Dioxolane-2,2-

Property . 1,3-Dioxolane
diethanol

CAS Number 5694-95-1[1] 646-06-0

Molecular Formula C7H1404[1] C3HeO2[4]

Molecular Weight 162.18 g/mol [1] 74.08 g/mol [5]

Appearance (.:ok.)rless or light yellow Clear colorless liquid[5][6]
liquid[1]

Boiling Point Not available 74-75 °C[4]

Melting Point Not available -95 °C[5]

Flash Point Not available 2 °C (closed cup)[6]

Density Not available 1.06 g/cm3 at 20 °C

Solubility Soluble in water[1] Miscible with water[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1,3-Dioxolane-2,2-

diethanol are not publicly available. However, the safety data for 1,3-Dioxolane and Glycerol

Formal are derived from standard OECD (Organisation for Economic Co-operation and

Development) test guidelines for chemical safety, which include:
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» Acute Oral Toxicity (OECD 401): This test evaluates the short-term toxic effects of a
substance after oral administration.

» Skin Irritation/Corrosion (OECD 404): This test assesses the potential of a substance to
cause irritation or corrosion to the skin.

e Eye Irritation/Corrosion (OECD 405): This test determines the potential of a substance to
cause irritation or damage to the eyes.

» Reproductive/Developmental Toxicity Screening Test (OECD 421/422): These screening
tests provide initial information on the potential effects of a substance on reproduction and
development.

Safe Handling and Storage

Based on the potential hazards, the following handling and storage procedures are
recommended:

5.1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

e Ensure that an eyewash station and safety shower are readily accessible.
5.2. Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][7][8]

» Skin Protection: Wear chemical-resistant gloves (e.qg., nitrile or neoprene) and a lab coat.[2]

[7]

» Respiratory Protection: If working outside a fume hood or if vapors are likely to be generated,
use a respirator with an appropriate organic vapor cartridge.

5.3. Handling Procedures:

e Avoid contact with eyes, skin, and clothing.
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Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.[2]

Wash hands thoroughly after handling.

5.4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Store away from incompatible materials such as strong oxidizing agents.

» Keep away from sources of ignition.[2]

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[2]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.[2]

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

¢ Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.[2]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.
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o Large Spills: Evacuate the area and ventilate it. Wear appropriate personal protective
equipment. Contain the spill and prevent it from entering drains or waterways. Collect the
spilled material and place it in a sealed container for disposal.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.
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Caption: Chemical Safety and Handling Workflow for 1,3-Dioxolane-2,2-diethanol.
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Caption: Logical Relationship of Hazard Identification and Control for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. stobec.com [stobec.com]
. cdhfinechemical.com [cdhfinechemical.com]

. echemi.com [echemi.com]

1
2
3
» 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
5. epa.gov [epa.gov]

6. carlroth.com:443 [carlroth.com:443]

7. atsdr.cdc.gov [atsdr.cdc.gov]

8. chemos.de [chemos.de]

» To cite this document: BenchChem. [1,3-Dioxolane-2,2-diethanol: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1296863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296863?utm_src=pdf-custom-synthesis
https://www.stobec.com/DATA/PRODUIT/2262~v~safety-data-sheet_glycerolformal.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1067335045_GLYCEROLFORMAL-CASNO-99569-11-6-MSDS.pdf
https://www.echemi.com/sds/2-hydroxymethyl-13-dioxolane-pid_Rock3688.html
https://store.apolloscientific.co.uk/storage/msds/OR948270_msds.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/ethylene-glycol.pdf
https://www.carlroth.com/medias/SDB-0798-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc2ODF8YXBwbGljYXRpb24vcGRmfGFEVmlMMmhtTWk4NU1UZzBOamM1TURZM05qYzRMMU5FUWw4d056azRYMEZWWDBWT0xuQmtaZ3w1NGZkNGZlOGMwNWY5NmY2NDY3OTgwYzJiNWE3NTg4ZjVjMzAwZjQ3MGU4MDZkM2E3YTBkMTA4MTJmZDdhODBh
https://www.atsdr.cdc.gov/toxprofiles/tp96-c9.pdf
https://www.chemos.de/import/data/msds/GB_en/99569-11-6-A0092719-GB-en.pdf
https://www.benchchem.com/product/b1296863#1-3-dioxolane-2-2-diethanol-safety-and-handling
https://www.benchchem.com/product/b1296863#1-3-dioxolane-2-2-diethanol-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1296863#1-3-dioxolane-2-2-diethanol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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